Cas no 69437-75-8 (1-(2-Chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea)

1-(2-Chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea structure
69437-75-8 structure
Product Name:1-(2-Chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea
CAS No:69437-75-8
MF:C13H12ClN3OS
MW:293.771880149841
CID:3167843
PubChem ID:12450092
Update Time:2025-04-21

1-(2-Chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea
    • AKOS003725322
    • 69437-75-8
    • Oprea1_689592
    • 1-(2-Chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea
    • MDL: MFCD02026514
    • Inchi: 1S/C13H12ClN3OS/c1-18-10-6-4-9(5-7-10)16-13(19)17-11-3-2-8-15-12(11)14/h2-8H,1H3,(H2,16,17,19)
    • InChI Key: AQNSCKGMLMAYKB-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CN=1)NC(NC1C=CC(=CC=1)OC)=S

Computed Properties

  • Exact Mass: 293.0389609Da
  • Monoisotopic Mass: 293.0389609Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 78.3Ų

1-(2-Chloropyridin-3-yl)-3-(4-methoxyphenyl)thiourea Pricemore >>

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